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Compound of Interest

Compound Name: Aselacin B

Cat. No.: B15623654

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Aselacins are a group of novel cyclic peptolides, isolated from the fungus Acremonium sp., that
have garnered interest for their biological activity as endothelin receptor antagonists. This
technical guide provides an in-depth overview of the core physicochemical properties of
Aselacin B, along with detailed experimental protocols for their determination and relevant

biological pathway information.

Core Physicochemical Data

The known physicochemical properties of Aselacin B are summarized in the table below. It is
important to note that while some of these properties have been experimentally determined,

others are based on computational predictions.
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Property Value Source

CAS Number 156223-07-3 --INVALID-LINK--

Molecular Formula Cas6HesNsO12 ~INVALID-LINK-, ~INVALID-

LINK--

Molecular Weight 923.06 g/mol --INVALID-LINK--

Boiling Point (Predicted) 1392.9 £ 65.0 °C --INVALID-LINK--

Density (Predicted) 1.30 £ 0.1 g/cm3 --INVALID-LINK--

pKa (Predicted) 12.63 +0.70 --INVALID-LINK--

Experimental Protocols for Characterization

The structural elucidation and characterization of cyclic peptides like Aselacin B involve a
combination of chromatographic and spectroscopic techniques. The following are detailed
methodologies for key experiments.

High-Performance Liquid Chromatography (HPLC) for
Purity and Analysis

HPLC is a fundamental technique for the separation, purification, and analysis of cyclic
peptides.[1] A reverse-phase HPLC (RP-HPLC) method is typically employed.

e Column: A C18 or C4 column is often suitable. For cyclic peptides, a C4 modification can
provide better retention times, especially when a higher concentration of organic solvent is
needed for elution.[2]

» Mobile Phase: A gradient of water and acetonitrile (ACN) with an additive like formic acid
(0.1%) or trifluoroacetic acid (TFA) (0.05%) is commonly used to ensure sharp peaks and
compatibility with mass spectrometry.[2][3]

o Gradient: A shallow gradient, for instance, an increase of 1% organic phase per minute, is
often effective for separating peptides.[4]
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» Detection: UV detection is standard, with wavelengths typically set between 210 and 230 nm
for peptide bonds.

o Temperature: Elevated column temperatures, such as 70°C, can improve peak shape and
resolution.[2]

Mass Spectrometry (MS) for Molecular Weight and
Sequencing

Mass spectrometry is crucial for determining the molecular weight and amino acid sequence of
cyclic peptides.[5]

lonization: Electrospray ionization (ESI) is a common method for ionizing peptides for MS
analysis.[6]

o Analysis: High-resolution mass spectrometers, such as Quadrupole Time-of-Flight (Q-TOF)
or Orbitrap instruments, are used to accurately determine the mass of the parent ion.[7]

e Tandem MS (MS/MS): To determine the sequence, the parent ion is selected and fragmented
using collision-induced dissociation (CID).[8] The fragmentation of cyclic peptides is more
complex than linear peptides because an initial ring-opening event is required.[5] This can
lead to a superposition of fragment ions, making manual interpretation challenging.[8]

e Multi-step MS (MSn): In an ion trap mass spectrometer, multiple stages of fragmentation can
be performed to sequentially remove amino acid residues, which aids in determining the
sequence and overcoming the ambiguities of single-stage MS/MS.[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
3D Structure Elucidation

NMR spectroscopy is the most powerful technique for determining the three-dimensional
structure of cyclic peptides in solution.[9]

o Sample Preparation: The purified peptide is dissolved in a suitable deuterated solvent (e.qg.,
DMSO-ds, CD30OH, or a mixture of H20/D20).
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e 1D NMR: A standard *H NMR spectrum is acquired to observe the chemical shifts of all
protons.

» 2D NMR Experiments: A suite of 2D NMR experiments is necessary for complete structure
determination:

o COSY (Correlation Spectroscopy): ldentifies scalar-coupled protons, typically within the
same amino acid residue.

o TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a
spin system (i.e., all protons of an amino acid residue).

o NOESY (Nuclear Overhauser Effect Spectroscopy) / ROESY (Rotating-frame Overhauser
Effect Spectroscopy): These experiments detect protons that are close in space (typically
< 5 A), providing crucial distance restraints for 3D structure calculation.[10]

o HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly
attached carbons or nitrogens (:3C or °N).

o HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons
and carbons over two to three bonds, which helps in sequencing and identifying non-
standard linkages.[11]

 Structure Calculation: The distance and dihedral angle restraints obtained from NMR
experiments are used in molecular dynamics simulations and computational modeling to
generate a family of 3D structures consistent with the experimental data.[9]

Visualization of Workflow and Biological Pathway
Experimental Workflow for Aselacin B Characterization

The following diagram illustrates a typical workflow for the isolation and structural elucidation of
a natural product like Aselacin B.
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Experimental Workflow for Aselacin B Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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